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Compound of Interest

Compound Name: C.I. Mordant Orange 29

Cat. No.: B15555860 Get Quote

C.I. Mordant Orange 29: A Technical Guide
CAS Registry Number: 6054-86-0

C.I. Name: Mordant Orange 29

C.I. Number: 18744

This technical guide provides an in-depth overview of C.I. Mordant Orange 29 (CAS 6054-86-

0), a single azo class mordant dye. The information is intended for researchers, scientists, and

professionals in drug development and other relevant scientific fields. This document compiles

fundamental chemical and physical properties, safety information, synthesis, and applications,

with a focus on presenting quantitative data in a structured format and outlining key

experimental methodologies.

Core Chemical and Physical Properties
C.I. Mordant Orange 29 is an orange, water-soluble dye that belongs to the single azo class of

compounds.[1] Its chemical structure and properties are summarized in the table below. While

some physical properties such as melting point and boiling point are not readily available in the

provided search results, the fundamental molecular information has been compiled.[2]
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Property Value Source

Molecular Formula C₁₆H₁₂N₅NaO₇S [1]

Molecular Weight 441.35 g/mol [1]

IUPAC Name

sodium;2-hydroxy-3-[(E)-(3-

methyl-5-oxo-1-phenyl-1,2-

dihydropyrazol-4-

yl)diazenyl]-5-

nitrobenzenesulfonate

Appearance Orange solid [1]

Solubility No data available [2]

Melting Point No data available [2]

Boiling Point No data available [2]

Synthesis
The synthesis of C.I. Mordant Orange 29 is a two-step process involving diazotization followed

by a coupling reaction.[1]

Diazotization: The process begins with the diazotization of 3-Amino-2-hydroxy-5-

nitrobenzenesulfonic acid. This reaction is typically carried out in an acidic medium at low

temperatures (0-5 °C) with the addition of a nitrite source, such as sodium nitrite, to convert

the primary amino group into a diazonium salt.

Coupling: The resulting diazonium salt is then coupled with 3-Methyl-1-phenyl-1H-pyrazol-

5(4H)-one. This azo coupling reaction forms the final C.I. Mordant Orange 29 molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [C.I. Mordant Orange 29 CAS 6054-86-0 basic
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555860#c-i-mordant-orange-29-cas-6054-86-0-
basic-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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